![molecular formula C24H21N3O6 B1223872 2-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-5-[(4-nitrobenzyl)oxy]phenol](/img/structure/B1223872.png)
2-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-3-yl]-5-[(4-nitrobenzyl)oxy]phenol
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Overview
Description
6-[4-(3,4-dimethoxyphenyl)-1,2-dihydropyrazol-3-ylidene]-3-[(4-nitrophenyl)methoxy]-1-cyclohexa-2,4-dienone is a stilbenoid.
Scientific Research Applications
Fluorescent Chemosensor for Metal Ion Detection
The compound has been utilized in the synthesis of photophysical chromophores for detecting metal ions. Specifically, it serves as a fluorescent chemosensor for selectively detecting Fe3+ ions based on fluorometric detection. The compound displays on-off fluorescence, making it useful in determining the concentration of Fe3+ ions in solutions (Khan, 2020).
Structural and Tautomeric Studies
Structural and tautomeric characteristics of similar NH-pyrazoles, which include the compound , have been analyzed through X-ray crystallography and NMR spectroscopy. This research aids in understanding the solid-state and solution behavior of these compounds, which is crucial for their potential applications in various fields (Cornago et al., 2009).
Copper Extractant Properties
Alkyl-substituted phenolic pyrazoles, closely related to the compound, have been shown to function effectively as copper extractants. Their extraction capabilities are influenced by substituents in the phenol ring, which impacts their strength and selectivity (Healy et al., 2016).
Molecular Docking and Quantum Chemical Calculations
Studies involving molecular docking and quantum chemical calculations on similar compounds have been conducted. These studies provide insights into the molecular structure, spectroscopic data, and potential biological effects based on molecular docking results (Viji et al., 2020).
Antioxidant Abilities
Certain phenolic pyrazoles, closely related to this compound, have been investigated for their antioxidant capacities. These studies explore their ability to scavenge radicals and protect DNA, indicating their potential use in pharmaceutical and cosmetic applications (Li & Liu, 2012).
Properties
Molecular Formula |
C24H21N3O6 |
---|---|
Molecular Weight |
447.4 g/mol |
IUPAC Name |
2-[4-(3,4-dimethoxyphenyl)-1H-pyrazol-5-yl]-5-[(4-nitrophenyl)methoxy]phenol |
InChI |
InChI=1S/C24H21N3O6/c1-31-22-10-5-16(11-23(22)32-2)20-13-25-26-24(20)19-9-8-18(12-21(19)28)33-14-15-3-6-17(7-4-15)27(29)30/h3-13,28H,14H2,1-2H3,(H,25,26) |
InChI Key |
PZUSKQAPZIFDNZ-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C2=C(NN=C2)C3=C(C=C(C=C3)OCC4=CC=C(C=C4)[N+](=O)[O-])O)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(NN=C2)C3=C(C=C(C=C3)OCC4=CC=C(C=C4)[N+](=O)[O-])O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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